Cas no 1254558-78-5 (2-(2-bromo-1,3-thiazol-4-yl)acetonitrile)

2-(2-Bromo-1,3-thiazol-4-yl)acetonitrile is a versatile brominated thiazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromo and cyano functional groups enable efficient cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s stability and high purity make it suitable for applications in agrochemical and medicinal chemistry, particularly in the development of thiazole-based active ingredients. Its well-defined structure allows for precise modifications, supporting the synthesis of targeted molecules with enhanced biological activity. This reagent is valued for its reliability in nucleophilic substitution and metal-catalyzed transformations, offering researchers a robust building block for diverse synthetic pathways.
2-(2-bromo-1,3-thiazol-4-yl)acetonitrile structure
1254558-78-5 structure
Product Name:2-(2-bromo-1,3-thiazol-4-yl)acetonitrile
CAS No:1254558-78-5
MF:C5H3BrN2S
MW:203.059718370438
MDL:MFCD20924398
CID:1089174
PubChem ID:66643481
Update Time:2025-05-27

2-(2-bromo-1,3-thiazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromothiazol-4-yl)acetonitrile
    • 2-(2-bromo-1,3-thiazol-4-yl)acetonitrile
    • 2-(2-bromothiazol-4-yl)ethanenitrile
    • AM85529
    • DTXSID80735500
    • 1254558-78-5
    • 4-Thiazoleacetonitrile, 2-bromo-
    • SCHEMBL285339
    • SDZVWJBEDJCDLZ-UHFFFAOYSA-N
    • (2-Bromo-1,3-thiazol-4-yl)acetonitrile
    • EN300-1893753
    • DB-312492
    • MDL: MFCD20924398
    • Inchi: 1S/C5H3BrN2S/c6-5-8-4(1-2-7)3-9-5/h3H,1H2
    • InChI Key: SDZVWJBEDJCDLZ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)CC#N

Computed Properties

  • Exact Mass: 201.92003g/mol
  • Monoisotopic Mass: 201.92003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.9Ų

2-(2-bromo-1,3-thiazol-4-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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1254558-78-5 95%
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eNovation Chemicals LLC
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Alichem
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Enamine
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2-(2-bromo-1,3-thiazol-4-yl)acetonitrile
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Enamine
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Enamine
EN300-1893753-0.25g
2-(2-bromo-1,3-thiazol-4-yl)acetonitrile
1254558-78-5 95%
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Enamine
EN300-1893753-0.5g
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$679.0 2023-09-18
Enamine
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